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Compound of Interest

Compound Name:
1-(4-bromobenzoyl)piperidine-4-

carboxylic Acid

Cat. No.: B1268640 Get Quote

Technical Guide: 1-(4-bromobenzoyl)piperidine-
4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 1-(4-bromobenzoyl)piperidine-4-
carboxylic acid, a molecule of significant interest within the domain of medicinal chemistry.

The benzoylpiperidine scaffold is a well-established "privileged structure" in drug discovery,

known for its presence in a variety of biologically active compounds. This guide consolidates

available data on its chemical identity, structure, and, by extension through closely related

analogues, its potential synthesis, biological activities, and physicochemical properties. While

specific experimental data for this exact compound is limited in publicly accessible literature,

this document leverages information from structurally similar compounds to provide a predictive

and informative resource for research and development.

Chemical Identity and Structure
CAS Number: 693237-87-5[1][2][3]

Molecular Structure:
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Chemical Structure of 1-(4-bromobenzoyl)piperidine-4-carboxylic acid

Table 1: Compound Identification

Identifier Value

CAS Number 693237-87-5[1][2][3]

Molecular Formula C13H14BrNO3[1][2]

Molecular Weight 312.16 g/mol [3]

Synonyms

4-Piperidinecarboxylic acid, 1-(4-

bromobenzoyl)-; 1-(4-Bromobenzoyl)-4-

piperidinecarboxylic acid; 1-(4-

bromobenzoyl)isonipecotic acid; 1-[(4-

bromophenyl)-oxomethyl]-4-piperidinecarboxylic

acid[1]

Physicochemical Properties (Predicted and Inferred
from Analogues)
Detailed experimental data for the target compound are not readily available. The following

table summarizes estimated properties and data from structurally related compounds.

Table 2: Physicochemical Data
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Property Value/Information Source/Analogue

Appearance
Expected to be a solid at room

temperature.

General observation for similar

compounds

Melting Point 136-138 °C
Analogue: 1-benzoylpiperidine-

4-carboxylic acid

Solubility

Low solubility in water is

predicted. Soluble in some

organic solvents like

dichloromethane.[4]

General characteristics of

similar structures[4]

pKa Data not available. N/A

Stability
Stable under normal storage

conditions.[4]

General chemical stability of

the scaffold[4]

Synthesis and Experimental Protocols
A definitive, published synthesis protocol for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid
was not identified in the searched literature. However, a general and highly applicable method

for the synthesis of N-aroyl piperidines involves the acylation of the piperidine nitrogen with a

corresponding acyl chloride. Below is a representative experimental protocol adapted from the

synthesis of a closely related analogue, 1-benzoylpiperidine-4-carboxylic acid.

General Synthesis Workflow

Piperidine-4-carboxylic acid +
4-Bromobenzoyl chloride

Reaction in suitable
solvent (e.g., THF)

with a base (e.g., Triethylamine)

Acidification and
extraction

Purification
(e.g., Recrystallization or
Column Chromatography)

1-(4-bromobenzoyl)piperidine-
4-carboxylic acid

Click to download full resolution via product page

General synthesis workflow for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid.

Experimental Protocol: Acylation of Piperidine-4-carboxylic acid (Adapted)
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This protocol is based on the synthesis of similar N-benzoylpiperidine derivatives.

Reaction Setup: To a solution of piperidine-4-carboxylic acid (1 equivalent) in a suitable

aprotic solvent (e.g., tetrahydrofuran or dichloromethane) is added a non-nucleophilic base

such as triethylamine (2-2.5 equivalents). The mixture is stirred at room temperature.

Acylation: 4-Bromobenzoyl chloride (1-1.2 equivalents) is added dropwise to the reaction

mixture.

Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until the

starting material is consumed. The reaction can be heated if necessary to drive it to

completion.

Work-up: Upon completion, the reaction mixture is acidified with a dilute aqueous acid

solution (e.g., 1 M HCl). The aqueous layer is then extracted with an organic solvent (e.g.,

ethyl acetate or dichloromethane).

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be

purified by recrystallization from a suitable solvent system or by column chromatography on

silica gel.

Biological Activity and Potential Applications
While direct biological data for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid is scarce,

the benzoylpiperidine scaffold is prominent in compounds targeting the central nervous system.

Glycine Transporter Type 2 (GlyT2) Inhibition
Derivatives of benzoylpiperidine have been investigated as inhibitors of the glycine transporter

type 2 (GlyT2). GlyT2 is involved in regulating glycine levels in the synapse and is a target for

the development of analgesics for chronic pain. The general structure of these inhibitors often

includes a benzoylpiperidine core. It is plausible that 1-(4-bromobenzoyl)piperidine-4-
carboxylic acid could exhibit inhibitory activity at this transporter, although this would require

experimental validation.

Hypothetical Signaling Pathway in Pain Modulation
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Hypothesized mechanism of action for a GlyT2 inhibitor.

Serotonin Receptor Ligands
Piperidine derivatives are frequently found in ligands for various serotonin (5-HT) receptors.

These receptors are implicated in a wide range of physiological and pathological processes,

including mood, anxiety, and psychosis. The specific substitution pattern on the benzoyl and
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piperidine rings dictates the affinity and selectivity for different 5-HT receptor subtypes. Further

screening would be necessary to determine if 1-(4-bromobenzoyl)piperidine-4-carboxylic
acid has any significant activity at these receptors.

Conclusion
1-(4-bromobenzoyl)piperidine-4-carboxylic acid is a compound with a chemical scaffold that

suggests potential for biological activity, particularly within the central nervous system. While

detailed experimental data for this specific molecule is not widely published, this guide provides

a foundational understanding based on its chemical structure and the known properties of its

analogues. The provided synthesis protocol and discussion of potential biological targets such

as GlyT2 and serotonin receptors are intended to serve as a starting point for researchers and

drug development professionals interested in exploring the therapeutic potential of this and

related compounds. Further experimental investigation is required to fully characterize its

physicochemical properties and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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